Cas no 173838-97-6 (4-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]butan-1-amine)

• Product Name: 4-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]butan-1-amine
• CAS No: 173838-97-6
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 2782310
• Update Time: 2023-08-07

4-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]butan-1-amine

• Inchi： 1S/C12H15N3S/c13-6-2-1-5-11-9-16-12(15-11)10-4-3-7-14-8-10/h3-4,7-9H,1-2,5-6,13H2
• InChI Key： DSLCPCLPMOYGPC-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CC=2)=NC(=C1)CCCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 80